Cas no 67759-11-9 (1H-PURINE, 6-[(2,5-DIMETHYLPHENYL)METHOXY]-)

• Product Name: 1H-PURINE, 6-[(2,5-DIMETHYLPHENYL)METHOXY]-
• CAS No: 67759-11-9
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• CID: 3230544
• PubChem ID: 85959631
• Update Time: 2025-04-21

1H-PURINE, 6-[(2,5-DIMETHYLPHENYL)METHOXY]- Chemical and Physical Properties

Names and Identifiers

• 1H-PURINE, 6-[(2,5-DIMETHYLPHENYL)METHOXY]-
• 67759-11-9
• DTXSID101271522
• 6-[(2,5-Dimethylphenyl)methoxy]-9H-purine

• Inchi： 1S/C14H14N4O/c1-9-3-4-10(2)11(5-9)6-19-14-12-13(16-7-15-12)17-8-18-14/h3-5,7-8H,6H2,1-2H3,(H,15,16,17,18)
• InChI Key： QIJFSCCQDPGBKE-UHFFFAOYSA-N
• SMILES： O(C1=C2C(=NC=N1)N=CN2)CC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 254.11676108Da
• Monoisotopic Mass: 254.11676108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.7Ų